Cas no 197777-91-6 (1,2-Ethanediol, 1-(3-fluoro-4-nitrophenyl)-, (R)-)

1,2-Ethanediol, 1-(3-fluoro-4-nitrophenyl)-, (R)- structure
197777-91-6 structure
Product Name:1,2-Ethanediol, 1-(3-fluoro-4-nitrophenyl)-, (R)-
CAS No:197777-91-6
MF:C8H8FNO4
MW:201.151825904846
CID:3873205
PubChem ID:73110383
Update Time:2025-04-22

1,2-Ethanediol, 1-(3-fluoro-4-nitrophenyl)-, (R)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediol, 1-(3-fluoro-4-nitrophenyl)-, (R)-
    • 1-(3-fluoro-4-nitrophenyl)ethane-1,2-diol
    • 197777-91-6
    • (1R)-1-(3-Fluoro-4-nitrophenyl)-1,2-ethanediol
    • EN300-1805050
    • 2228480-63-3
    • Inchi: 1S/C8H8FNO4/c9-6-3-5(8(12)4-11)1-2-7(6)10(13)14/h1-3,8,11-12H,4H2
    • InChI Key: OHSHVYBQLMGOMD-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C(CO)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 201.04373590Da
  • Monoisotopic Mass: 201.04373590Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 86.3Ų
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